N1-(2-(4-(dimethylamino)phenyl)-2-morpholinoethyl)-N2-(3,5-dimethylphenyl)oxalamide
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Overview
Description
N1-(2-(4-(dimethylamino)phenyl)-2-morpholinoethyl)-N2-(3,5-dimethylphenyl)oxalamide is a useful research compound. Its molecular formula is C24H32N4O3 and its molecular weight is 424.545. The purity is usually 95%.
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Scientific Research Applications
Neurokinin-1 Receptor Antagonism for Emesis and Depression
Research on similar compounds has shown effectiveness in pre-clinical tests relevant to clinical efficacy in emesis and depression through neurokinin-1 receptor antagonism, indicating potential therapeutic applications for mood disorders and chemotherapy-induced nausea and vomiting (Harrison et al., 2001).
KCNQ2 Potassium Channel Opening for Migraine
Compounds with structural similarities have been synthesized as orally bioavailable KCNQ2 potassium channel openers, showing significant oral activity in a rat model of migraine by reducing the total number of cortical spreading depressions induced by potassium chloride, suggesting a potential role in migraine management (Wu et al., 2003).
Structural Effects in Transition Metal Networks
In the realm of inorganic chemistry, studies on complexes involving dicyanamide-containing transition-metal ions have revealed the impact of methyl substituents on the structure of extended networks, contributing to the understanding of metal-ligand interactions and the design of materials with specific magnetic properties (Armentano et al., 2006).
Synthesis and Complexation in Organometallic Chemistry
Research into the synthesis and complexation with palladium(II) and mercury(II) of compounds structurally related to N1-(2-(4-(dimethylamino)phenyl)-2-morpholinoethyl)-N2-(3,5-dimethylphenyl)oxalamide has provided insights into the coordination chemistry and potential applications in catalysis and material science (Singh et al., 2000).
Fluorescent Probing for Hypoxic Cells
The development of fluorescent probes based on similar molecular structures for selective detection of hypoxia or nitroreductase (NTR) in tumor cells demonstrates the potential of these compounds in biomedical research and cancer diagnostics, offering tools for imaging disease-relevant hypoxia (Feng et al., 2016).
Safety and Hazards
Properties
IUPAC Name |
N-[2-[4-(dimethylamino)phenyl]-2-morpholin-4-ylethyl]-N'-(3,5-dimethylphenyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H32N4O3/c1-17-13-18(2)15-20(14-17)26-24(30)23(29)25-16-22(28-9-11-31-12-10-28)19-5-7-21(8-6-19)27(3)4/h5-8,13-15,22H,9-12,16H2,1-4H3,(H,25,29)(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGLJKKZIZFMGCM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)NC(=O)C(=O)NCC(C2=CC=C(C=C2)N(C)C)N3CCOCC3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H32N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.